Cas no 161363-19-5 (9-(4-Hydroxybutyl)-N2-phenylguanine)

• Product Name: 9-(4-Hydroxybutyl)-N2-phenylguanine
• CAS No: 161363-19-5
• MF: C₁₅H₁₇N₅O₂
• MW: 299.327782392502
• CID: 2780376
• PubChem ID: 135415618
• Update Time: 2025-04-21

9-(4-Hydroxybutyl)-N2-phenylguanine Chemical and Physical Properties

Names and Identifiers

• PD007924
• 9-(4-hydroxybutyl)-2-(phenylamino)-6,9-dihydro-1H-purin-6-one
• 9-(4-hydroxybutyl)-2-(phenylamino)-1,9-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 1,9-dihydro-9-(4-hydroxybutyl)-2-(phenylamino)
• SCHEMBL17485742
• HBPG
• NS00068605
• 6H-Purin-6-one, 1,9-dihydro-9-(4-hydroxybutyl)-2-(phenylamino)-
• 9-(4-HYDROXYBUTYL)-N2-PHENYLGUANINE
• N2-Phenyl-9-(4-hydroxybutyl) guanine
• 9-(4-Hydroxybutyl)-2-(phenylamino)-1H-purin-6(9H)-one
• DTXSID00332272
• 2-anilino-9-(4-hydroxybutyl)-1H-purin-6-one
• CHEMBL406254
• Q27093483
• 9-(4-hydroxybutyl)-2-(phenylamino)-6,9-dihydro-3H-purin-6-one
• 9-(4-Hydroxybuthyl)-N2-Phenylguanine
• 2-phenylamino-9-(4-hydroxybutyl)-6-oxopurine
• 161363-19-5
• SCHEMBL1506775
• A52TG78T53
• BDBM21866
• DB02495
• 9-(4-Oxidanylbutyl)-2-phenylazanyl-1H-purin-6-one
• 1,9-Dihydro-9-(4-hydroxybutyl)-2-(phenylamino)-6H-purin-6-one
• DTXCID50283366
• 9-(4-Hydroxybutyl)-N2-phenylguanine

• Inchi： 1S/C15H17N5O2/c21-9-5-4-8-20-10-16-12-13(20)18-15(19-14(12)22)17-11-6-2-1-3-7-11/h1-3,6-7,10,21H,4-5,8-9H2,(H2,17,18,19,22)
• InChI Key： JHBXNPBKSPYOFT-UHFFFAOYSA-N
• SMILES： OCCCCN1C=NC2C(NC(NC3C=CC=CC=3)=NC1=2)=O

Computed Properties

• Exact Mass: 299.13822480g/mol
• Monoisotopic Mass: 299.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Hypoxanthines